1-(2-(dimethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[2-(dimethylamino)ethyl]-3-(furan-2-carbonyl)-4-hydroxy-2-(3,4,5-trimethoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C22H26N2O7/c1-23(2)8-9-24-18(13-11-15(28-3)21(30-5)16(12-13)29-4)17(20(26)22(24)27)19(25)14-7-6-10-31-14/h6-7,10-12,18,26H,8-9H2,1-5H3
• InChI Key: PDVBAHUICDNXET-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C(C(=C(C1=O)O)C(=O)C2=CC=CO2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C22H26N2O7
• Molecular Weight: 430.5 g/mol

Description

1-(2-(dimethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H26N2O7 and its molecular weight is 430.457. The purity is usually 95%.
BenchChem offers high-quality 1-(2-(dimethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1H-pyrrol-2(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-(dimethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1H-pyrrol-2(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized pyrrole derivatives, demonstrating the versatility of these compounds in chemical synthesis. For example, ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate (EFADPC) was synthesized through aldol condensation, highlighting the compound's potential as a building block for developing heterocyclic compounds such as oxiranes, oxazoles, and pyrazoles. This synthesis showcases the structural diversity achievable with pyrrole derivatives and their applicability in creating complex molecular structures (Singh et al., 2014).

Fluorescent Probes

Another application area is the development of fluorescent probes based on pyrrole cores. These probes, with aggregation-enhanced emission (AEE) features, are suitable for detecting low levels of carbon dioxide in gas mixtures, indicating potential uses in biological and medical applications. The probes' fast and iterative response to CO2 showcases their practicality for real-time monitoring, which could be valuable in environmental monitoring and healthcare diagnostics (Wang et al., 2015).

Molecular Structure and Reactivity Studies

The synthesis of thio- and furan-fused heterocycles, including compounds structurally related to the one mentioned, underlines the broad scope of chemical reactions and transformations that these molecules can undergo. These syntheses contribute to our understanding of molecular reactivity and the creation of novel compounds with potential applications in pharmaceuticals and materials science (Ergun et al., 2014).

Antimicrobial Activity

Research has also delved into the antimicrobial properties of pyrrolin-2-ones derivatives. These studies are crucial for discovering new antimicrobial agents and understanding the structure-activity relationships that govern their effectiveness. The synthesis and evaluation of such compounds can lead to the development of new therapeutic agents to combat microbial infections (Gein et al., 2001).